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Compound of Interest

Compound Name: WAY-351783

Cat. No.: B15552003

For Research Use Only. Not for use in diagnostic procedures.

Introduction

WAY-351783 is a potent and selective inhibitor of the sodium-glucose cotransporter 2 (SGLT2).
SGLT2 is the primary transporter responsible for the reabsorption of glucose from the
glomerular filtrate back into circulation, accounting for approximately 90% of renal glucose
reabsorption.[1] By inhibiting SGLT2, WAY-351783 effectively reduces the reabsorption of
glucose in the kidneys, leading to an increased excretion of glucose in the urine, a condition
known as glucosuria.[2][3] This mechanism of action makes SGLT2 inhibitors a significant area
of research for the management of hyperglycemia.

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to accurately measure the glucosuria induced by WAY-351783 in a
preclinical research setting. The following sections outline the necessary experimental
procedures, from animal handling and drug administration to urine collection and glucose
guantification.

Signaling Pathway of SGLT2 Inhibition

The following diagram illustrates the mechanism of action of WAY-351783 in the renal proximal
tubule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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